4-(1-benzofuran-2-yl)-6-methoxy-2H-chromen-2-one

• IUPAC Name: 4-(1-benzofuran-2-yl)-6-methoxychromen-2-one
• InChI: InChI=1S/C18H12O4/c1-20-12-6-7-16-13(9-12)14(10-18(19)22-16)17-8-11-4-2-3-5-15(11)21-17/h2-10H,1H3
• InChI Key: FWGLMMFLCJNBGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)C=C2C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H12O4
• Molecular Weight: 292.3 g/mol

Description

4-(1-benzofuran-2-yl)-6-methoxy-2H-chromen-2-one is a chemical compound with the molecular formula C18H12O4. It belongs to the class of benzofuran compounds, which are found in a wide range of natural products and synthetic compounds with various biological and pharmacological applications.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves reactions with salicylaldehyde or 2-hydroxyacetophenone. For instance, a study reported the synthesis of a benzofuran derivative from 2-acetylbenzofuran, which was obtained by treating salicylaldehyde with chloroacetone. Another study reported a catalyst-free synthesis of benzofuran derivatives via a one-pot reaction.

Molecular Structure Analysis

The molecular structure of 4-(1-benzofuran-2-yl)-6-methoxy-2H-chromen-2-one is characterized by a benzofuran ring attached to a chromen-2-one structure. The average mass of the molecule is 292.285 Da, and its monoisotopic mass is 292.073547 Da.

Chemical Reactions Analysis

Benzofuran compounds, including 4-(1-benzofuran-2-yl)-6-methoxy-2H-chromen-2-one, can undergo various chemical reactions. For example, they can participate in hydroalkoxylation reactions catalyzed by indium (III) halides. They can also undergo isocyanide-mediated and Pd-catalyzed 5- exo-dig reductive cyclization.

Mechanism of Action

Target of Action

Benzofuran compounds, which this molecule is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are potential natural drug lead compounds .

Mode of Action

Benzofuran derivatives have been shown to interact with various biological targets, leading to their diverse pharmacological activities .

Biochemical Pathways

Benzofuran derivatives have been shown to interact with various biochemical pathways, contributing to their diverse pharmacological activities .

Result of Action

Benzofuran derivatives have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Future Directions

Given the wide range of biological and pharmacological activities of benzofuran derivatives, there is considerable interest in the discovery of new drugs in this class. Future research may focus on the development of new synthesis methods, the exploration of different chemical reactions, and the investigation of the mechanisms of action of these compounds. Additionally, more studies are needed to fully understand the safety and hazards associated with these compounds.